Cas no 900019-43-4 ((E)-1-(4,5-Dibromo-2-thienyl)-3-(dimethylamino)-2-propen-1-one)

• Product Name: (E)-1-(4,5-Dibromo-2-thienyl)-3-(dimethylamino)-2-propen-1-one
• CAS No: 900019-43-4
• CID: 4664428
• Update Time: 2025-06-15

(E)-1-(4,5-Dibromo-2-thienyl)-3-(dimethylamino)-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-(4,5-DIBROMO-2-THIENYL)-3-(DIMETHYLAMINO)-2-PROPEN-1-ONE
• (E)-1-(4,5-Dibromo-2-thienyl)-3-(dimethylamino)-2-propen-1-one

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (E)-1-(4,5-Dibromo-2-thienyl)-3-(dimethylamino)-2-propen-1-one

Comprehensive Overview of (E)-1-(4,5-Dibromo-2-thienyl)-3-(dimethylamino)-2-propen-1-one (CAS No. 900019-43-4)

The compound (E)-1-(4,5-Dibromo-2-thienyl)-3-(dimethylamino)-2-propen-1-one (CAS No. 900019-43-4) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This compound, characterized by its unique thienyl and propenone structural motifs, is often explored for its potential applications in drug discovery and advanced material development. Its dibromo substitution pattern and dimethylamino functional group contribute to its distinct chemical properties, making it a valuable intermediate in various synthetic pathways.

In recent years, the demand for heterocyclic compounds like (E)-1-(4,5-Dibromo-2-thienyl)-3-(dimethylamino)-2-propen-1-one has surged due to their versatility in designing pharmaceutical agents and functional materials. Researchers are particularly interested in its potential role as a photoactive material or a ligand in catalytic systems. The compound's conjugated system and electron-rich nature make it a candidate for applications in organic electronics and optoelectronic devices, aligning with the growing trend of sustainable and energy-efficient technologies.

The synthesis of (E)-1-(4,5-Dibromo-2-thienyl)-3-(dimethylamino)-2-propen-1-one typically involves multi-step reactions, including bromination of the thienyl ring and subsequent condensation with dimethylformamide derivatives. Its E-configuration is critical for maintaining the desired stereochemistry, which influences its reactivity and interaction with biological targets. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly employed to confirm its structure and purity.

From a medicinal chemistry perspective, this compound's thiophene core is a privileged scaffold in drug design, often associated with anti-inflammatory, antimicrobial, and anticancer activities. The dimethylamino group enhances its solubility and bioavailability, making it a promising candidate for further pharmacological studies. Recent publications have highlighted its potential as a kinase inhibitor or a fluorescent probe, addressing current research trends in targeted therapy and diagnostic imaging.

In the context of green chemistry, efforts are underway to optimize the synthesis of (E)-1-(4,5-Dibromo-2-thienyl)-3-(dimethylamino)-2-propen-1-one using eco-friendly solvents and catalytic methods. This aligns with the global push toward sustainable chemical practices and reduced environmental impact. Additionally, its potential use in bioconjugation and click chemistry applications has sparked interest among biochemists and material scientists.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of this compound is essential. Its electrophilic and nucleophilic sites offer opportunities for further functionalization, enabling the development of derivatives with tailored properties. The compound's stability under various conditions and its compatibility with high-throughput screening platforms further enhance its appeal in drug discovery pipelines.

In summary, (E)-1-(4,5-Dibromo-2-thienyl)-3-(dimethylamino)-2-propen-1-one (CAS No. 900019-43-4) represents a multifaceted compound with broad applicability across scientific disciplines. Its unique chemical features and alignment with contemporary research trends make it a subject of ongoing investigation and innovation.